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Compound of Interest

Compound Name: (Iodomethyl)trimethylsilane

Cat. No.: B1585575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

(Iodomethyl)trimethylsilane, a versatile reagent in organic synthesis. The document presents

quantitative data in a structured format, discusses typical experimental methodologies, and

visualizes a key synthetic application of the compound.

Core Physical Properties
(Iodomethyl)trimethylsilane, with the CAS number 4206-67-1, is a colorless to light yellow

liquid at room temperature.[1] Its fundamental physical characteristics, including boiling point

and density, are crucial for its handling, application in chemical reactions, and process scale-

up.

Quantitative Data Summary
The physical properties of (Iodomethyl)trimethylsilane, as reported in the literature, are

summarized in the table below. These values are essential for laboratory and industrial

applications, ensuring safe and effective use.
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Physical Property Value Conditions Reference

Boiling Point 139-141 °C Atmospheric Pressure [2][3][4]

140-142 °C Atmospheric Pressure [5]

140.0 °C Atmospheric Pressure

142 °C Atmospheric Pressure [6]

Density 1.443 g/mL 25 °C [2][3][4]

1.442 g/cm³ Not Specified [5]

1.4 g/cm³ Not Specified

1.44 g/cm³
20 °C (Specific

Gravity)
[6]

Experimental Protocols: Determination of Physical
Properties
While the precise primary literature detailing the initial determination of the boiling point and

density of (Iodomethyl)trimethylsilane is not readily available in common databases, the

methodologies for measuring these properties are standard in organic chemistry.

Boiling Point Determination:

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid, and the liquid changes into a vapor. For a compound like

(Iodomethyl)trimethylsilane, the boiling point would typically be determined by distillation at

atmospheric pressure.

Apparatus: A standard distillation apparatus would be assembled, consisting of a round-

bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask.

Procedure: A sample of purified (Iodomethyl)trimethylsilane would be placed in the

distillation flask. The apparatus would be heated, and the temperature at which the liquid
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boils and a steady stream of distillate is collected would be recorded as the boiling point. The

atmospheric pressure would also be recorded, as boiling point is pressure-dependent.

Density Determination:

Density is the mass of a substance per unit volume. The density of a liquid can be determined

using several methods.

Pycnometer Method: A pycnometer, a flask with a specific, accurately known volume, is

weighed empty. It is then filled with the liquid, and the excess is removed. The pycnometer is

then weighed again. The density is calculated by dividing the mass of the liquid by the

volume of the pycnometer. The temperature of the liquid is carefully controlled and recorded

as density is temperature-dependent.

Hydrometer Method: A hydrometer is an instrument used to measure the specific gravity (or

relative density) of liquids. The hydrometer is placed in the liquid, and the level at which it

floats indicates the specific gravity, from which the density can be calculated.

Synthetic Applications and Workflow
(Iodomethyl)trimethylsilane is a valuable reagent in organic synthesis, primarily used for the

introduction of the trimethylsilylmethyl group. One of its key applications is in the Peterson

olefination reaction, a method for the synthesis of alkenes from carbonyl compounds.

Below is a diagram illustrating a generalized workflow for the synthesis of an alkene using

(Iodomethyl)trimethylsilane via a Peterson olefination pathway.
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Workflow for Peterson Olefination using (Iodomethyl)trimethylsilane

Starting Materials

Reaction Steps

Final Product

(Iodomethyl)trimethylsilane

Formation of Grignard Reagent
(Trimethylsilyl)methylmagnesium iodide

Magnesium Metal Carbonyl Compound
(Aldehyde or Ketone)

Reaction with Carbonyl Compound
to form β-hydroxysilane

Elimination Step

Alkene

Click to download full resolution via product page

Caption: Peterson Olefination Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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